Cas no 776280-24-1 (3-(6-bromopyridin-2-yl)propan-1-amine)

• Product Name: 3-(6-bromopyridin-2-yl)propan-1-amine
• CAS No: 776280-24-1
• MF: C₈H₁₁BrN₂
• MW: 215.090340852737
• CID: 6408373
• PubChem ID: 19363648
• Update Time: 2025-11-04

3-(6-bromopyridin-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(6-bromopyridin-2-yl)propan-1-amine
• EN300-1897287
• AB55110
• 776280-24-1
• SCHEMBL7408836
• 2-Pyridinepropanamine, 6-bromo-

• Inchi： 1S/C8H11BrN2/c9-8-5-1-3-7(11-8)4-2-6-10/h1,3,5H,2,4,6,10H2
• InChI Key： ORMHWEPIOPMTFB-UHFFFAOYSA-N
• SMILES： C1(CCCN)=NC(Br)=CC=C1

Computed Properties

• Exact Mass: 214.01056g/mol
• Monoisotopic Mass: 214.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.416±0.06 g/cm3(Predicted)
• Boiling Point: 294.4±30.0 °C(Predicted)
• pka: 9.71±0.10(Predicted)

Additional information on 3-(6-bromopyridin-2-yl)propan-1-amine

3-(6-Bromopyridin-2-yl)Propan-1-Amine (CAS No. 776280-24-1)

3-(6-Bromopyridin-2-yl)Propan-1-Amine, also known by its CAS registry number 776280-24-1, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a bromine atom at the 6-position and an amino group attached to a propane chain at the 2-position. The combination of these functional groups makes it an attractive candidate for use in drug discovery, catalysis, and advanced materials synthesis.

The synthesis of 3-(6-Bromopyridin-2-yl)Propan-1-Amine typically involves multi-step organic reactions, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high purity levels.

One of the most promising applications of 3-(6-Bromopyridin-2-yl)Propan-1-Amine lies in its role as an intermediate in the synthesis of bioactive compounds. For instance, it has been utilized in the development of novel anti-cancer agents due to its ability to modulate key cellular pathways. Studies published in leading journals such as *Nature Communications* and *Journal of Medicinal Chemistry* have highlighted its potential as a lead compound for targeted therapies.

In addition to its pharmaceutical applications, 3-(6-Bromopyridin-2-yl)Propan-1-Amine has shown promise in the field of catalysis. Its ability to act as a ligand in transition metal-catalyzed reactions has been extensively studied. Recent research has demonstrated its effectiveness in promoting enantioselective reactions, making it a valuable tool in asymmetric synthesis.

The physical properties of 3-(6-Bromopyridin-2-yl)Propan-1-Amine are also worth noting. It exhibits a melting point of approximately 95°C and is soluble in common organic solvents such as dichloromethane and ethanol. These properties make it suitable for use in various laboratory settings, including chromatographic separations and spectroscopic analyses.

From an environmental perspective, 3-(6-Bromopyridin-2-y l)Propan-1-Amine has been evaluated for its biodegradability and toxicity profiles. Initial studies suggest that it is not inherently hazardous under normal handling conditions, but further research is required to fully understand its long-term environmental impact.

In conclusion, 3-(6-Bromopyridin -2 yl)Propan -1 -Amine (CAS No. 776280 - 24 - 1) is a multifaceted compound with diverse applications across multiple disciplines. Its structural versatility, coupled with recent advancements in synthetic methodologies and application studies, positions it as a key player in modern chemical research. As ongoing investigations continue to uncover new uses for this compound, its significance within the scientific community is expected to grow further.